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Compound of Interest

Compound Name: Benazolin-ethyl

Cat. No.: B165832

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate and essential
guidance for the safe use of Benazolin-ethyl, a post-emergence herbicide. The following
operational and disposal plans are designed to minimize risk and ensure compliance with
safety standards.

Hazard Identification and Safety Data

Benazolin-ethyl is recognized as a hazardous substance requiring careful handling. It is
known to cause skin and eye irritation and is toxic to aquatic life with long-lasting effects.[1] All
personnel must be thoroughly familiar with the associated risks before commencing any work.
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Parameter Information Source

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements eye irritation.H411: Toxic to [1]
aquatic life with long lasting

effects.

No specific Threshold Limit
Value - Time-Weighted
Average (TLV-TWA) or other

Occupational Exposure Limits ) ) )
OELs are readily available. Itis  [2][3]

(OELs) _
recommended to handle with

care in a well-ventilated area

to minimize exposure.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact
and inhalation. The following table outlines the required PPE for handling Benazolin-ethyl.
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Body Part Required PPE Specifications and Rationale
Must be inspected before use.
Use proper glove removal
) ) technique to avoid skin
Hands Chemical-resistant gloves ]
contact. Dispose of
contaminated gloves after use.
[2]
] ] Provides full-body protection
Complete chemical-resistant )
Body " against splashes and
sui
contamination.
Must be tested and approved
) under appropriate government
Eyes/Face Face shield and safety glasses

standards such as NIOSH
(US) or EN 166 (EU).

Respiratory

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EU) cartridges

Required where risk
assessment shows air-
purifying respirators are
appropriate. A full-face
supplied air respirator may be
necessary for higher-risk

activities.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Benazolin-ethyl is crucial for maintaining a safe laboratory

environment.

Pre-Operational Checks:

» Verify Equipment: Ensure all PPE is in good condition and readily available.

» Review Safety Data Sheet (SDS): All personnel involved must review the SDS for

Benazolin-ethyl before handling.
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» Emergency Preparedness: Confirm that an eyewash station and safety shower are
accessible and operational. Have spill control materials readily available.

Handling Procedure:

» Ventilation: Always handle Benazolin-ethyl in a well-ventilated area, preferably within a
chemical fume hood.

» Avoid Contact: Avoid contact with skin and eyes, and prevent inhalation of vapor or mist.

» Dispensing: When transferring or weighing, do so carefully to minimize the generation of
dust or aerosols.

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.

Post-Handling Procedure:

» Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.

» PPE Removal: Remove PPE carefully to avoid contaminating skin or personal clothing.

o Waste Disposal: Dispose of all contaminated materials, including gloves and disposable
suits, as hazardous waste according to the disposal plan.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First Aid Measures

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least

Eye Contact ] o
15 minutes and consult a physician.

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.

Evacuate the area. Wear appropriate PPE.
Contain the spill using absorbent materials.
Spill Collect the spilled material and place itin a
sealed container for disposal. Do not let the

product enter drains.

Disposal Plan

Proper disposal of Benazolin-ethyl and its containers is essential to prevent environmental

contamination.

Waste Segregation and Collection:

o Dedicated Waste Container: All Benazolin-ethyl waste, including contaminated labware and
PPE, must be collected in a dedicated, clearly labeled, and sealed hazardous waste
container.

e Labeling: The container must be labeled as "Hazardous Waste: Benazolin-ethyl" and
include the appropriate hazard symbols.

Disposal Protocol:

While a specific chemical inactivation protocol for Benazolin-ethyl is not readily available, the
following general procedure for organochlorine pesticide disposal should be followed, always in
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accordance with local, state, and federal regulations.

e Consult Regulations: Prior to disposal, consult your institution's Environmental Health and
Safety (EHS) office and local hazardous waste disposal regulations.

o Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
and dispose of the waste. Incineration at a high temperature in a permitted hazardous waste
incinerator is a common disposal method for organochlorine compounds.

e Avoid Environmental Release: Under no circumstances should Benazolin-ethyl be disposed
of down the drain or in regular trash.[3] Every effort must be made to avoid release into the
environment.[4]

Workflow Diagrams

To provide a clear visual guide, the following diagrams illustrate the key processes for handling
and disposal of Benazolin-ethyl.
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Safe Handling Workflow for Benazolin-ethyl
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Caption: A flowchart illustrating the safe handling workflow for Benazolin-ethyl.
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Disposal Workflow for Benazolin-ethyl Waste
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Caption: A flowchart outlining the disposal workflow for Benazolin-ethyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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